Cas no 7499-73-2 (Acetamide,N-(4-bromo-2-nitro-1-naphthalenyl)-)

• Product Name: Acetamide,N-(4-bromo-2-nitro-1-naphthalenyl)-
• CAS No: 7499-73-2
• MF: C₁₂H₉BrN₂O₃
• MW: 309.115462064743
• CID: 580582
• PubChem ID: 348410
• Update Time: 2025-04-19

Acetamide,N-(4-bromo-2-nitro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-bromo-2-nitro-1-naphthalenyl)-
• N-(4-bromo-2-nitronaphthalen-1-yl)acetamide
• 1-(acetylamino)-4-bromo-2-nitronaphtalene
• 1-(acetylamino)-4-bromo-2-nitronaphthalene
• 4-Brom-2-nitro-1-acetamido-naphthalin
• 4-Brom-2-nitro-1-acetamino-naphthalin
• AC1L89HX
• N-(4-Brom-2-nitro-[1]naphthyl)-acetamid
• N-(4-bromo-2-nitro-[1]naphthyl)-acetamide
• N-Acetyl-4-brom-2-nitro-naphthylamin-[1]
• NSC407693
• SureCN6839572
• DTXSID70324780
• NSC-407693
• 7499-73-2
• N-(4-Bromo-2-nitro-1-naphthyl)acetamide
• E79752
• n-(1-bromo-3-nitronaphthalen-4-yl)acetamide
• GHPDTOXHQCQCGM-UHFFFAOYSA-N
• SCHEMBL6839572

• Inchi： 1S/C12H9BrN2O3/c1-7(16)14-12-9-5-3-2-4-8(9)10(13)6-11(12)15(17)18/h2-6H,1H3,(H,14,16)
• InChI Key： GHPDTOXHQCQCGM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C2C=CC=CC2=1)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.97967
• Monoisotopic Mass: 307.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.674
• Boiling Point: 510°Cat760mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.715
• PSA: 72.24
• LogP: 4.06510